Cas no 67466-33-5 (3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride)

• Product Name: 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride
• CAS No: 67466-33-5
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• MDL: MFCD01687498
• CID: 1716383
• PubChem ID: 3051531
• Update Time: 2025-10-28

3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzyl)pyrrolidin-3-ol hydrochloride
• 3-[(4-chlorophenyl)methyl]pyrrolidin-3-ol,hydrochloride
• 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride
• DTXSID70986822
• Z3291116843
• 3-[(4-chlorophenyl)methyl]pyrrolidin-3-ol;hydrochloride
• 3-Pyrrolidinol, 3-(p-chlorobenzyl)-, hydrochloride
• 3-[(4-chlorophenyl)methyl]pyrrolidin-3-ol hydrochloride
• EN300-2394645
• G49666
• 3-[(4-Chlorophenyl)methyl]pyrrolidin-3-ol--hydrogen chloride (1/1)
• starbld0029910
• 67466-33-5
• 3-(p-Chlorobenzyl)-3-pyrrolidinol hydrochloride

• MDL： MFCD01687498
• Inchi： 1S/C11H14ClNO.ClH/c12-10-3-1-9(2-4-10)7-11(14)5-6-13-8-11;/h1-4,13-14H,5-8H2;1H
• InChI Key： VBCDPPPRLKXBAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1(CNCC1)O.Cl

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride

3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride: A Comprehensive Overview

3-(4-Chlorophenyl)methylpyrrolidin-3-ol hydrochloride (CAS No. 67466-33-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-1-benzyl-3-hydroxypyrrolidinium chloride, is a chiral molecule that has garnered attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride consists of a pyrrolidine ring with a hydroxyl group and a benzyl substituent. The presence of the chlorine atom on the phenyl ring adds to the compound's unique properties, making it an interesting candidate for various biological studies. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, which are involved in various neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride for serotonin receptors. The results indicated that this compound exhibits high affinity for 5-HT_2A receptors, suggesting its potential as a lead compound for developing new antidepressant drugs. Additionally, another study published in the Bioorganic & Medicinal Chemistry Letters in 2022 explored the effects of this compound on dopaminergic neurons, demonstrating its neuroprotective properties against oxidative stress.

The pharmacokinetic properties of 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride have also been studied to assess its suitability for drug development. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. A study published in the European Journal of Pharmaceutical Sciences in 2020 evaluated the oral bioavailability and plasma concentration-time profiles of this compound in animal models, providing valuable data for further clinical trials.

In addition to its potential therapeutic applications, 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride has been used as a synthetic intermediate in the preparation of other bioactive compounds. Its chiral nature makes it particularly useful in asymmetric synthesis, where it can serve as a chiral auxiliary or catalyst. This versatility has led to its widespread use in organic synthesis laboratories and pharmaceutical companies.

The safety profile of 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-(4-chlorophenyl)methylpyrrolidin-3-ol hydrochloride (CAS No. 67466-33-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new drugs to treat various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.